[2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol

• Molecular Formula: C9H11F3N2O
• Molecular Weight: 220.19 g/mol
• SMILES: C1CCN2C(=NC(=C2CO)C(F)(F)F)C1
• InChI: InChI=1S/C9H11F3N2O/c10-9(11,12)8-6(5-15)14-4-2-1-3-7(14)13-8/h15H,1-5H2
• InChIKey: UPYMOODXYZZNAS-UHFFFAOYSA-N

Product Profile: [2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol

[2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol is a partially saturated imidazo[1,2-a]pyridine derivative featuring a trifluoromethyl (-CF3) group at the 2-position and a methanol (-CH2OH) group at the 3-position. This compound belongs to the broader class of 5,6,7,8-tetrahydroimidazo[1,2-a]pyridines, a scaffold utilized in medicinal chemistry for the development of kinase inhibitors and antiprotozoal agents [1] [2]. The 2-CF3 substitution introduces distinct electron-withdrawing and lipophilic properties that differentiate it from unsubstituted or halogen-substituted analogs.

✓ CF3-modified kinase inhibitor design

✓ 3‑CH2OH late‑stage diversification

✓ Lipophilic lead optimization with metabolic stability focus

✓ Antiprotozoal intermediate synthesis

• [1] Journal of Luminescence, Volume 181, 2017, Pages 164-170. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. View Source
• [2] Patent US20160362408A1, 2016. Substituted imidazo[1,2-a]pyridine compounds as tropomyosin receptor kinase a (TrkA) inhibitors. View Source

Why [2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol Cannot Be Replaced

Substituting [2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol with a generic imidazopyridine or a closely related tetrahydroimidazopyridine analog carries significant risk. The combination of the trifluoromethyl group at the 2-position and the methanol at the 3-position creates a unique electronic and steric profile. The -CF3 group significantly increases lipophilicity (LogP) and metabolic stability compared to -CH3 or -Cl analogs [1], while the 3-CH2OH group provides a distinct hydrogen-bonding handle compared to the more common 2-substituted methanol isomers . Generic substitution can lead to altered reactivity in downstream functionalization, impacting yield, regioselectivity, and the final biological profile of the target molecule.

Target

2‑CF3, 3‑CH2OH tetrahydroimidazopyridine

Analog risk

2‑Cl/Br analogs: weaker electron withdrawal alters ring reactivity

Analog risk

2‑CH3 analog: oxidative metabolism may reduce stability

Analog risk

2‑CH2OH isomers: different regioselectivity limits synthetic routes

• [1] Tetrahedron, Volume 75, Issue 43, 2019. Transition-Metal-Free Direct Trifluoromethylation and Perfluoroalkylation of Imidazopyridines under Mild Conditions. View Source

Technical Specs: [2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol

Enhanced Lipophilicity vs. Non-Fluorinated Analog

The introduction of a trifluoromethyl group significantly elevates lipophilicity compared to non-fluorinated analogs. For the target compound, the calculated LogP (ClogP) is substantially higher than that of the unsubstituted analog (5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol, indicating improved membrane permeability potential [1].

Lipophilicity

Class‑level inference

ClogP ~1.5–1.8 vs ~0.7–1.0
Δ +0.6 to +1.1 LogP

May support passive membrane permeability in lead design

In silico estimate; verify experimentally

Evidence Dimension	Lipophilicity (Calculated LogP / ClogP)
Target Compound Data	ClogP ~1.5 to 1.8 (estimated based on fragment contributions)
Comparator Or Baseline	(5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol: ClogP ~0.7 to 1.0
Quantified Difference	Approximately +0.6 to +1.1 LogP units
Conditions	In silico prediction, fragment-based method

Why This Matters

Higher lipophilicity can improve passive membrane permeability, a crucial parameter for intracellular target engagement, making this compound a preferred choice for designing brain-penetrant or orally bioavailable leads.

• [1] PubChem, Compound Summary for CID 16020046. (5,6,7,8-Tetrahydroimidazo[1,2-a]pyridin-3-yl)methanol. Accessed 2026. View Source

Metabolic Stability Advantage Over Methyl Analog

The trifluoromethyl group is resistant to oxidative metabolism, unlike a methyl group at the same position. The 2-CF3-substituted compound is expected to exhibit superior metabolic stability in liver microsome assays compared to the 2-CH3 analog, a class-level inference supported by extensive fluorine medicinal chemistry principles [1].

Metabolic Stability

Class‑level inference

CF3 resistant to CYP oxidation
CH3 susceptible to oxidation

Reported reduced oxidative metabolism risk vs. CH3 analog

Qualitative prediction; microsomal data needed

Evidence Dimension	Predicted Metabolic Stability (CYP450 oxidation resistance)
Target Compound Data	2-CF3 analog: Resistant to benzylic/allylic oxidation at position 2
Comparator Or Baseline	2-CH3 analog: Susceptible to CYP450-mediated oxidation to alcohol/carboxylic acid
Quantified Difference	Qualitative advantage; specific microsomal half-life data not available for exact compounds
Conditions	Standard in vitro human liver microsome assay (predicted)

Why This Matters

Metabolic instability is a leading cause of compound attrition in drug discovery. Choosing the CF3-congener reduces the risk of rapid clearance, potentially lowering the required dose and improving in vivo efficacy for lead compounds.

• [1] E. P. Gillis et al., 'Applications of Fluorine in Medicinal Chemistry', J. Med. Chem. 2015, 58, 21, 8315–8359. View Source

Unique 3-Methanol vs. Common 2-Methanol Isomers

Most commercially available CF3-imidazopyridine methanols are substituted at the 2-position (e.g., CAS 1509318-69-7). The target compound's 3-CH2OH group provides a distinct synthetic handle, enabling selective functionalization (e.g., oxidation to an aldehyde or acid) orthogonal to the 2-position chemistry, which is often exploited for late-stage diversification in parallel synthesis .

Regiochemistry

Data to verify

3‑CH2OH handle (unique)
vs common 2‑CH2OH isomers

Enables orthogonal C3 functionalization

Synthetic route specificity; no direct yield comparison

Evidence Dimension	Positional Isomerism and Synthetic Utility
Target Compound Data	2-CF3, 3-CH2OH substitution pattern; enables C3-directed chemistry
Comparator Or Baseline	(8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl)methanol (CAS 1509318-69-7) and related 2-CH2OH isomers
Quantified Difference	Unique connectivity; no direct quantitative yield comparison available, but structural difference permits distinct synthetic pathways
Conditions	Organic synthesis, laboratory scale

Why This Matters

Access to a rare 3-methanol isomer unlocks synthetic routes that are impossible with the more common 2-isomers, providing a competitive edge in constructing proprietary chemical space for drug discovery.

Electron-Withdrawing Strength: CF3 vs. Cl/Br

The trifluoromethyl group exerts a significantly stronger electron-withdrawing effect (σm = 0.43, σp = 0.54) compared to chlorine (σp = 0.23) or bromine (σp = 0.23) when positioned at C2, dramatically influencing the electron density of the imidazole ring and thus the reactivity of the 3-CH2OH group for further derivatization [1].

Electronic Effect

Class‑level inference

σp = 0.54 (CF3)
vs σp = 0.23 (Cl/Br)

Stronger electron withdrawal may alter coupling reactivity

Hammett constants; review substrate scope

Evidence Dimension	Electronic Effect (Hammett Constants)
Target Compound Data	2-CF3 substituent: σp = 0.54
Comparator Or Baseline	2-Cl analog: σp = 0.23; 2-Br analog: σp = 0.23
Quantified Difference	CF3 is 2.3x more electron-withdrawing than Cl or Br based on σp values
Conditions	Hammett substituent constants, derived from benzoic acid ionization

Why This Matters

The enhanced electron deficiency can be levered for nucleophilic aromatic substitution or metal-catalyzed cross-coupling at the pyridine ring, offering orthogonal reactivity compared to the 2-halo analogs and enabling a broader range of lead compound optimization strategies.

• [1] C. Hansch, A. Leo, R. W. Taft, 'A survey of Hammett substituent constants and resonance and field parameters', Chem. Rev. 1991, 91, 2, 165–195. View Source

Applications of [2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl]methanol

Metabolically Robust Kinase Inhibitor Design

For medicinal chemistry programs targeting intracellular kinases, particularly those requiring brain penetration, the elevated lipophilicity (LogP +0.6 to +1.1) and predicted metabolic stability of the 2-CF3 group make this compound a privileged starting point. It addresses the common failure mode of rapid CYP-mediated oxidation seen with methyl-substituted tetrahydroimidazopyridines [1].

Late-Stage Diversification in Parallel Synthesis

The unique 3-methanol handle, distinct from the ubiquitous 2-methanol isomers, allows for orthogonal functionalization. This is critical for library synthesis where C2 and C3 positions need differential elaboration. The strong electron-withdrawing effect of the CF3 group further activates the pyridine ring for subsequent cross-coupling reactions [1].

Antiprotozoal and Anti-Infective Agent Development

Given the established activity of dicationic 5,6,7,8-tetrahydroimidazo[1,2-a]pyridine derivatives against Trypanosoma and Plasmodium species, this compound can serve as a key intermediate for generating novel dicationic analogs with enhanced lipophilicity, potentially improving cellular uptake and potency against these parasitic infections [1].

Application

Selection Property

Validation Focus

CNS‑penetrant kinase inhibitor design

CF3‑enhanced lipophilicity & metabolic stability

CYP oxidation resistance, LogP validation

Late‑stage library diversification

Orthogonal 3‑CH2OH handle

Regioselective derivatization efficiency

Antiprotozoal agent intermediate

Scaffold for dicationic analog synthesis

Lipophilicity & cellular uptake in parasite models

• [1] Journal of Luminescence, Volume 181, 2017, Pages 164-170. Antiprotozoal agents as water soluble singlet oxygen photosensitizers: Imidazo[1,2-a]pyridine and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine derivatives. View Source